Cas no 1261578-20-4 (2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile)
2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
-
- Inchi: 1S/C14H8F4N2/c15-13-7-9(4-5-19)6-12(20-13)10-2-1-3-11(8-10)14(16,17)18/h1-3,6-8H,4H2
- InChI Key: AKZRAPSQEYYASC-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C1C=C(CC#N)C=C(N=1)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 373
- XLogP3: 3.5
- Topological Polar Surface Area: 36.7
2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023027930-250mg |
2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile |
1261578-20-4 | 97% | 250mg |
$734.40 | 2023-09-03 | |
| Alichem | A023027930-500mg |
2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile |
1261578-20-4 | 97% | 500mg |
$940.80 | 2023-09-03 | |
| Alichem | A023027930-1g |
2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile |
1261578-20-4 | 97% | 1g |
$1696.80 | 2023-09-03 |
2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
Comprehensive Overview of 2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261578-20-4)
2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261578-20-4) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethylphenyl and fluoro-pyridine moieties, has garnered attention due to its potential as a building block in drug discovery and material science. Its molecular structure combines a pyridine core with a fluorine substitution and a cyanoacetonitrile functional group, making it a versatile intermediate for synthesizing bioactive molecules.
The growing interest in fluorinated compounds like 2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile stems from their enhanced metabolic stability and lipophilicity, which are critical properties in modern medicinal chemistry. Researchers frequently search for "fluorinated pyridine derivatives" or "CAS 1261578-20-4 applications" to explore its role in developing kinase inhibitors or antimicrobial agents. The compound's trifluoromethyl group is particularly noteworthy, as it often improves binding affinity and bioavailability in target molecules.
In the context of current trends, 2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile aligns with the demand for sustainable synthetic methodologies. Questions like "How to synthesize fluorinated pyridines?" or "Green chemistry approaches for trifluoromethyl compounds" reflect the industry's focus on eco-friendly processes. This compound can be synthesized via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, methods that are increasingly optimized for minimal environmental impact.
Another hot topic is the compound's potential in crop protection. Agrochemical researchers investigate "pyridine-based fungicides" and "fluorinated agrochemicals" due to their efficacy against resistant pathogens. The cyanoacetonitrile moiety in CAS 1261578-20-4 may contribute to novel modes of action, addressing global food security challenges. Additionally, its physicochemical properties, such as logP and solubility, are frequently analyzed to predict environmental fate—a key concern in regulatory submissions.
From a technical perspective, 2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile exhibits a melting point range of 120–125°C and requires storage under inert conditions to maintain stability. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, as purity thresholds (>98%) are critical for downstream applications. Searches for "CAS 1261578-20-4 spectral data" or "pyridine derivative characterization" highlight the need for reliable reference standards in R&D.
In summary, 2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile represents a cutting-edge intersection of fluorine chemistry and heterocyclic synthesis. Its relevance to drug development, agrochemical innovation, and green chemistry ensures continued interest across scientific disciplines. As research progresses, this compound may unlock new pathways for addressing unmet medical and agricultural needs.
1261578-20-4 (2-Fluoro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)